Cas no 88759-56-2 (Butanoic acid, 4-bromo-3-hydroxy-, methyl ester, (S)-)

Butanoic acid, 4-bromo-3-hydroxy-, methyl ester, (S)- structure
88759-56-2 structure
Product Name:Butanoic acid, 4-bromo-3-hydroxy-, methyl ester, (S)-
CAS No:88759-56-2
MF:C5H9BrO3
MW:197.027161359787
CID:622020
PubChem ID:11960268
Update Time:2025-04-19

Butanoic acid, 4-bromo-3-hydroxy-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-bromo-3-hydroxy-, methyl ester, (S)-
    • (S)-4-BROMO-3-HYDROXY-BUTYRIC ACID METHYL ESTER
    • 4-BROMO-3-HYDROXY-BUTYRIC ACID METHYL ESTER
    • (S)-(-)-methyl-(3-hydroxy-4-bromo)-butanoate
    • (S)-4-bromo-3-hydroxybutanoate
    • (S)-bromo-3-hydroxybutyric acid methyl ester
    • (S)-Methyl 4-broMo-3-hydroxybutanoate
    • 4-bromo-3-hydroxybutanoic acid methyl ester
    • Methyl (S)-3-Hydroxy-4-broMobutyate
    • Methyl (S)-3-hydroxy-4-bromobutylate
    • METHYL (S)-3-HYDROXY-4-BROMOBUTYRATE
    • methyl (S)-4-bromo-3-hydroxybutanoate
    • methyl (S)-4-bromo-3-hydroxybutyrate
    • methyl 3S-hydroxyl-4-bromo butanoate
    • SCHEMBL6432028
    • AKOS006274479
    • METHYL (3S)-4-BROMO-3-HYDROXYBUTANOATE
    • 88759-56-2
    • (S)-4-Bromo-3-hydroxybutanoic acid, methyl ester
    • MBBQAVVBESBLGH-BYPYZUCNSA-N
    • Inchi: 1S/C5H9BrO3/c1-9-5(8)2-4(7)3-6/h4,7H,2-3H2,1H3/t4-/m0/s1
    • InChI Key: MBBQAVVBESBLGH-BYPYZUCNSA-N
    • SMILES: BrC[C@H](CC(=O)OC)O

Computed Properties

  • Exact Mass: 195.97400
  • Monoisotopic Mass: 195.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 94.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 0.2

Experimental Properties

  • PSA: 46.53000
  • LogP: 0.30530

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